Cas no 139333-09-8 (3H-1,2,4-Triazole-3,5(4H)-dione, 4-(1-anthracenyl)-)

3H-1,2,4-Triazole-3,5(4H)-dione, 4-(1-anthracenyl)- structure
139333-09-8 structure
Product Name:3H-1,2,4-Triazole-3,5(4H)-dione, 4-(1-anthracenyl)-
CAS No:139333-09-8
MF:C16H9N3O2
MW:275.261563062668
CID:1267041
PubChem ID:71342812
Update Time:2025-04-20

3H-1,2,4-Triazole-3,5(4H)-dione, 4-(1-anthracenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3,5(4H)-dione, 4-(1-anthracenyl)-
    • 4-anthracen-1-yl-1,2,4-triazole-3,5-dione
    • DTXSID90769518
    • 139333-09-8
    • 4-(Anthracen-1-yl)-3H-1,2,4-triazole-3,5(4H)-dione
    • Inchi: 1S/C16H9N3O2/c20-15-17-18-16(21)19(15)14-7-3-6-12-8-10-4-1-2-5-11(10)9-13(12)14/h1-9H
    • InChI Key: SGZFIGNAMBKNNN-UHFFFAOYSA-N
    • SMILES: O=C1N=NC(N1C1=CC=CC2=CC3C=CC=CC=3C=C21)=O

Computed Properties

  • Exact Mass: 275.06957
  • Monoisotopic Mass: 275.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 62.1Ų

Experimental Properties

  • PSA: 62.1
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd